![molecular formula C9H8BrN3O2 B2368377 Ethyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate CAS No. 2092064-02-1](/img/structure/B2368377.png)
Ethyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
Overview
Description
“Ethyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate” is a compound that belongs to the class of 1,2,4-triazolo[1,5-a]pyrimidines . This class of compounds, despite their relatively simple structure, has proven to be remarkably versatile in various areas of drug design .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the cyclization of H-1,2,4-triazol-5-amine (A) and ethyl 4-chloro-3-oxobutanoate (B) in acetic acid (AcOH) generated compound C, which was then converted to 7-chloro-5-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine (D) in phosphorus oxychloride (POCl 3) .
Scientific Research Applications
Medicinal Chemistry
1,2,4-triazolo[1,5-a]pyridine is a scaffold present in diverse important structures in both agriculture and medicinal chemistry. Researchers have explored its potential as:
- RORγt Inverse Agonists : These compounds exhibit activity against RORγt, a nuclear receptor involved in immune regulation .
- PHD-1 Inhibitors : They may play a role in modulating prolyl hydroxylase domain-containing protein 1 (PHD-1) .
- JAK1 and JAK2 Inhibitors : These compounds have shown promise in inhibiting Janus kinase enzymes .
Biological Activities
1,2,4-triazolo[1,5-a]pyridines have been investigated for their biological effects, including:
- Antibacterial, Antifungal, and Antiviral Properties : These compounds exhibit potential antimicrobial activity .
- Antiparasitic Activity : They may be effective against parasitic infections .
- Anticancer Properties : Researchers have explored their use in cancer therapy .
Material Sciences
Beyond medicinal applications, 1,2,4-triazolo[1,5-a]pyridines find utility in material sciences. They contribute to the development of novel materials and polymers .
Cardiovascular Disorders
Researchers have investigated the potential of these compounds in treating cardiovascular disorders .
Type 2 Diabetes and Hyperproliferative Disorders
1,2,4-triazolo[1,5-a]pyridines have been explored for their effects on type 2 diabetes and hyperproliferative disorders .
Mechanism of Action
Target of Action
Compounds with a similar structure, such as 1,2,4-triazolo[1,5-a]pyridine, have been found to act as rorγt inverse agonists, phd-1, jak1, and jak2 inhibitors . These targets play crucial roles in various biological processes, including immune response, oxygen sensing, and signal transduction.
Mode of Action
Similar compounds have been shown to interact with their targets, leading to changes in the activity of the target proteins and subsequent alterations in cellular processes .
Biochemical Pathways
Given its potential targets, it may influence pathways related to immune response, oxygen sensing, and signal transduction .
Result of Action
Based on the known targets of similar compounds, it may result in changes in immune response, oxygen sensing, and signal transduction .
properties
IUPAC Name |
ethyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrN3O2/c1-2-15-8(14)6-3-4-7-11-9(10)12-13(7)5-6/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IECJGRNGGDGWAR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN2C(=NC(=N2)Br)C=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate | |
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